Cas no 847394-73-4 (1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 847394-73-4
• MF: C₂₈H₂₉N₃O₃
• MW: 455.54816699028
• CID: 5983041
• PubChem ID: 4753782
• Update Time: 2025-07-15

1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(4-ethylphenyl)-4-(1-(2-(2-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(4-ethylphenyl)-4-[1-[2-(2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl]-
• 847394-73-4
• AKOS001167846
• 1-(4-ethylphenyl)-4-[1-[2-(2-methoxyphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• Z111780272
• 1-(4-ethylphenyl)-4-{1-[2-(2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
• 1-(4-ethylphenyl)-4-{1-[2-(2-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• AKOS016261818
• F0660-0335

• Inchi： 1S/C28H29N3O3/c1-3-20-12-14-22(15-13-20)31-19-21(18-27(31)32)28-29-23-8-4-5-9-24(23)30(28)16-17-34-26-11-7-6-10-25(26)33-2/h4-15,21H,3,16-19H2,1-2H3
• InChI Key： VLKCGZPDVAKALM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C=C2)CC(C2N(CCOC3=CC=CC=C3OC)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 455.22089180g/mol
• Monoisotopic Mass: 455.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 718.8±60.0 °C(Predicted)
• pka: 4.87±0.10(Predicted)

Additional information on 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 847394-73-4)

The compound 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS number 847394-73-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines several pharmacophoric elements that have garnered attention for their potential in modulating biological pathways relevant to neurological and cardiovascular disorders. The presence of a benzodiazol-2-yl moiety and an extended 2-methoxyphenoxy ethyl side chain suggests a multifaceted interaction with target enzymes and receptors, making it a promising candidate for further exploration in drug discovery.

In recent years, the development of novel psychoactive substances has been driven by the need for treatments with improved efficacy and reduced side effects. The structural framework of 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one aligns well with emerging trends in medicinal chemistry, particularly in the design of molecules that can interact selectively with central nervous system (CNS) targets. The benzodiazol ring is a well-known scaffold in the development of anxiolytics and sedatives, while the pyrrolidinone group often enhances metabolic stability and bioavailability. The ethylphenyl substituent at the 4-position introduces lipophilicity, which can be crucial for blood-brain barrier penetration.

One of the most compelling aspects of this compound is its potential to interact with both GABAergic and serotonergic systems. The benzodiazol moiety is known to modulate GABA-A receptors, which are critical for anxiety and sleep regulation. Concurrently, the methoxyphenoxy ethyl chain may engage with serotonin receptors, particularly 5-HT1A, which has implications for mood disorders. Such dual-target engagement has been a strategic approach in recent drug development pipelines, as it can lead to synergistic effects that improve therapeutic outcomes.

Recent studies have highlighted the importance of molecular rotamers and conformational flexibility in drug design. The pyrrolidinone ring in 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one offers multiple rotatable bonds, which can influence both binding affinity and pharmacokinetic properties. Computational modeling studies have suggested that certain conformations of this molecule may preferentially bind to specific CNS receptors, potentially explaining its observed pharmacological effects. These findings underscore the value of integrating computational chemistry techniques into early-stage drug discovery.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Key synthetic steps involve the formation of the benzodiazol ring via cyclization reactions and the introduction of the methoxyphenoxy ethyl chain through nucleophilic substitution or coupling reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct such intricate structures more efficiently than ever before. These improvements not only reduce production costs but also enable access to novel analogs for further optimization.

From a regulatory perspective, compounds like 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one must undergo rigorous safety and efficacy testing before they can be considered for clinical use. Current research is focused on evaluating its potential as a therapeutic agent for conditions such as generalized anxiety disorder (GAD) and depression. Preclinical studies have shown promising results in animal models, where it demonstrated anxiolytic and antidepressant-like effects without significant side effects at therapeutic doses. These findings are particularly encouraging given the growing concern about the limitations of existing treatments.

The chemical properties of this compound also make it an attractive candidate for formulation development. Its solubility profile can be modulated through salt formation or prodrug strategies to enhance oral bioavailability. Additionally, its stability under various storage conditions is being assessed to ensure long-term viability in pharmaceutical formulations. Such considerations are critical for translating preclinical success into market-ready therapeutics that patients can reliably use.

In conclusion, 1-(4-ethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-ylyl}pyrrolidin - 2-one (CAS No. 847394 - 73 - 4) represents a significant step forward in medicinal chemistry research. Its unique structural features position it as a promising candidate for treating neurological and mood disorders through dual-target engagement with GABAergic and serotonergic systems. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for improving patient care in the future.